5-(((2-fluorobenzyl)sulfonyl)methyl)-N-(4-(methylthio)benzyl)furan-2-carboxamide

• IUPAC Name: 5-[(2-fluorophenyl)methylsulfonylmethyl]-N-[(4-methylsulfanylphenyl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C21H20FNO4S2/c1-28-18-9-6-15(7-10-18)12-23-21(24)20-11-8-17(27-20)14-29(25,26)13-16-4-2-3-5-19(16)22/h2-11H,12-14H2,1H3,(H,23,24)
• InChI Key: BFGRCENRNPIVQO-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CNC(=O)C2=CC=C(O2)CS(=O)(=O)CC3=CC=CC=C3F
• Molecular Formula: C21H20FNO4S2
• Molecular Weight: 433.5 g/mol

Description

5-(((2-fluorobenzyl)sulfonyl)methyl)-N-(4-(methylthio)benzyl)furan-2-carboxamide, also known as FSMB, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonyl-containing compounds and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Metabolism and Disposition

The compound is part of a class of chemicals used in various clinical and pharmacological studies. For instance, its relative compound, SB-649868 (N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide), is a novel orexin 1 and 2 receptor antagonist studied for insomnia treatment. The disposition of this compound was determined in humans through an open-label study after a single oral dose. The elimination occurred mainly via feces, with only a small portion excreted through urine. The study also detailed the metabolism of the compound, identifying principal circulating components and metabolites in plasma extracts. This highlights the compound's potential role in developing therapeutic agents and the importance of understanding its metabolic pathways in humans (Renzulli et al., 2011).

Odor Detection and Interaction with Other Compounds

Another study explored the interaction of similar furan compounds with other substances. This study investigated the detection of mixtures of homologous carboxylic acids and their summation with model odorants that differ significantly in structure and odor character. The findings revealed the influence of carbon-chain length on the summation with carboxylic acids and other unrelated compounds, indicating the compound's potential relevance in sensory and food science research (Miyazawa et al., 2009).

Implications in Renal Failure and Neurological Abnormalities

The furan dicarboxylic acid, a similar structure to the compound , was studied in patients with renal failure. The research observed a relationship between the severity of neurological abnormalities due to the uremic state and the higher plasma concentrations of the furan dicarboxylic acid. The study suggests that the structural characteristics of the compound and its interference with the transport of organic acids may contribute to these neurological abnormalities, emphasizing the compound's potential impact on renal health and neurological function (Costigan et al., 1996).